5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine

• IUPAC Name: (4-cyclohexyl-1,4-diazepan-1-yl)-[6-[2-(furan-2-yl)ethylamino]pyridin-3-yl]methanone
• InChI: InChI=1S/C23H32N4O2/c28-23(27-14-5-13-26(15-16-27)20-6-2-1-3-7-20)19-9-10-22(25-18-19)24-12-11-21-8-4-17-29-21/h4,8-10,17-18,20H,1-3,5-7,11-16H2,(H,24,25)
• InChI Key: FHFICEHIALCBKU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCCN(CC2)C(=O)C3=CN=C(C=C3)NCCC4=CC=CO4
• Molecular Formula: C23H32N4O2
• Molecular Weight: 396.5 g/mol

Description

5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit unique biochemical and physiological effects, making it an interesting subject of study for researchers across various fields.

Mechanism of Action

The mechanism of action of this compound is not yet fully understood. However, it is known to interact with certain receptors in the brain, including the GABA-A receptor, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of certain neurotransmitter systems in the brain, leading to changes in behavior and physiological responses. It has been shown to exhibit anxiolytic and sedative effects, making it a potential therapeutic agent for the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using this compound in lab experiments is its ability to selectively target certain receptors in the brain, making it a useful tool for studying the function of these receptors. However, one limitation of using this compound is its potential toxicity, which requires careful handling and monitoring during experiments.

Future Directions

There are many potential future directions for research on this compound. One area of interest is its potential use as a therapeutic agent for anxiety disorders and other neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain. Overall, the compound 5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine holds great promise for future scientific research and potential therapeutic applications.

Synthesis Methods

The synthesis of this compound involves the reaction of 2-pyridinecarboxylic acid with 2-(2-furyl)ethylamine, followed by the reaction of the resulting intermediate with cyclohexyl isocyanate. The final product is obtained after purification and isolation processes.

Scientific Research Applications

The compound 5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine has been used in various scientific research studies. One of the most common applications of this compound is in the field of neuroscience, where it has been studied for its potential use as a therapeutic agent for various neurological disorders.